Cas no 69998-68-1 (Benzene,1,2,3,4,5,6-hexakis[[[(4-methylphenyl)methyl]thio]methyl]-)

• Product Name: Benzene,1,2,3,4,5,6-hexakis[[[(4-methylphenyl)methyl]thio]methyl]-
• CAS No: 69998-68-1
• MF: C₆₀H₆₆S₆
• MW: 979.556048870087
• CID: 527273
• PubChem ID: 331409
• Update Time: 2025-04-19

Benzene,1,2,3,4,5,6-hexakis[[[(4-methylphenyl)methyl]thio]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2,3,4,5,6-hexakis[[[(4-methylphenyl)methyl]thio]methyl]-
• 1,2,3,4,5,6-hexakis[(4-methylphenyl)methylsulfanylmethyl]benzene
• NSC-323746
• NSC323746
• 69998-68-1
• DTXSID70317975

• Inchi： 1S/C60H66S6/c1-43-7-19-49(20-8-43)31-61-37-55-56(38-62-32-50-21-9-44(2)10-22-50)58(40-64-34-52-25-13-46(4)14-26-52)60(42-66-36-54-29-17-48(6)18-30-54)59(41-65-35-53-27-15-47(5)16-28-53)57(55)39-63-33-51-23-11-45(3)12-24-51/h7-30H,31-42H2,1-6H3
• InChI Key： UZXCCMIYSSGTJC-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(C)=CC=1)CC1C(CSCC2C=CC(C)=CC=2)=C(CSCC2C=CC(C)=CC=2)C(CSCC2C=CC(C)=CC=2)=C(CSCC2C=CC(C)=CC=2)C=1CSCC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 978.34938
• Monoisotopic Mass: 978.349
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 66
• Rotatable Bond Count: 24
• Complexity: 985
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.8
• Topological Polar Surface Area: 152Ų

Experimental Properties

• Density: 1.177
• Boiling Point: 956.3°C at 760 mmHg
• Flash Point: 523.9°C
• Refractive Index: 1.66
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes